1-(4-methylphenyl)-1-oxopropan-2-yl 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)cyclohexanecarboxylate

• Molecular Formula: C26H29NO5
• Molecular Weight: 435.5 g/mol
• IUPAC Name: [1-(4-methylphenyl)-1-oxopropan-2-yl] 4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C26H29NO5/c1-14-3-5-16(6-4-14)23(28)15(2)32-26(31)17-9-11-20(12-10-17)27-24(29)21-18-7-8-19(13-18)22(21)25(27)30/h3-8,15,17-22H,9-13H2,1-2H3
• InChI Key: HLUBXJFSDFLVPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C)OC(=O)C2CCC(CC2)N3C(=O)C4C5CC(C4C3=O)C=C5

Description

1-(4-METHYLPHENYL)-1-OXOPROPAN-2-YL 4-{3,5-DIOXO-4-AZATRICYCLO[5210(2),?]DEC-8-EN-4-YL}CYCLOHEXANE-1-CARBOXYLATE is a complex organic compound that features a unique structure combining multiple functional groups

Preparation Methods

The synthesis of 1-(4-METHYLPHENYL)-1-OXOPROPAN-2-YL 4-{3,5-DIOXO-4-AZATRICYCLO[5.2.1.0(2),?]DEC-8-EN-4-YL}CYCLOHEXANE-1-CARBOXYLATE involves several steps. One common synthetic route includes the reaction of 4-methylphenyl ketone with a suitable cyclohexane derivative under controlled conditions. The reaction typically requires the use of catalysts and specific reaction conditions to ensure the formation of the desired product. Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the aromatic ring, using reagents like halogens or nitrating agents.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like dichloromethane or ethanol, and specific temperatures and pressures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-METHYLPHENYL)-1-OXOPROPAN-2-YL 4-{3,5-DIOXO-4-AZATRICYCLO[5.2.1.0(2),?]DEC-8-EN-4-YL}CYCLOHEXANE-1-CARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: Research may explore its potential as a pharmaceutical intermediate or its effects on biological systems.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which 1-(4-METHYLPHENYL)-1-OXOPROPAN-2-YL 4-{3,5-DIOXO-4-AZATRICYCLO[5.2.1.0(2),?]DEC-8-EN-4-YL}CYCLOHEXANE-1-CARBOXYLATE exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

When compared to similar compounds, 1-(4-METHYLPHENYL)-1-OXOPROPAN-2-YL 4-{3,5-DIOXO-4-AZATRICYCLO[5210(2),?]DEC-8-EN-4-YL}CYCLOHEXANE-1-CARBOXYLATE stands out due to its unique combination of functional groups and structural features

References

• [Features of reactions between (3,5-dioxo-4-azatricyclo- 5.2.1.0)
• New derivatives of 2-(3,5-Dioxo-4-azatricyclo[5.2.1.02,6-endo ]dec-8-en)